Cas no 1805876-11-2 (1-(2-Bromo-5-(fluoromethoxy)phenyl)propan-2-one)

• Product Name: 1-(2-Bromo-5-(fluoromethoxy)phenyl)propan-2-one
• CAS No: 1805876-11-2
• MF: C₁₀H₁₀BrFO₂
• MW: 261.087605953217
• CID: 4979403
• Update Time: 2025-06-08

1-(2-Bromo-5-(fluoromethoxy)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-Bromo-5-(fluoromethoxy)phenyl)propan-2-one

• Inchi： 1S/C10H10BrFO2/c1-7(13)4-8-5-9(14-6-12)2-3-10(8)11/h2-3,5H,4,6H2,1H3
• InChI Key： DFXQCRKYPXDEMG-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1CC(C)=O)OCF

Computed Properties

• Exact Mass: 259.98482 g/mol
• Monoisotopic Mass: 259.98482 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3
• Molecular Weight: 261.09

Additional information on 1-(2-Bromo-5-(fluoromethoxy)phenyl)propan-2-one

1-(2-Bromo-5-(fluoromethoxy)phenyl)propan-2-one (CAS No. 1805876-11-2): An Overview of a Promising Compound in Medicinal Chemistry

1-(2-Bromo-5-(fluoromethoxy)phenyl)propan-2-one (CAS No. 1805876-11-2) is a versatile and intriguing compound that has garnered significant attention in the field of medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various biological and pharmacological applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of 1-(2-Bromo-5-(fluoromethoxy)phenyl)propan-2-one.

Chemical Structure and Properties

1-(2-Bromo-5-(fluoromethoxy)phenyl)propan-2-one is a substituted acetophenone derivative with a molecular formula of C₁₀H₉BrFO₂. The compound features a bromine atom at the 2-position of the phenyl ring, a fluoromethoxy group at the 5-position, and an acetone moiety attached to the phenyl ring. These functional groups contribute to the compound's unique chemical properties and reactivity. The presence of bromine and fluorine atoms imparts significant electronic effects, making the molecule highly reactive in various chemical transformations.

The molecular weight of 1-(2-Bromo-5-(fluoromethoxy)phenyl)propan-2-one is 249.07 g/mol. It is a solid at room temperature and is soluble in common organic solvents such as dichloromethane, acetone, and ethanol. The compound's physical properties make it suitable for various synthetic and analytical techniques.

Synthesis Methods

The synthesis of 1-(2-Bromo-5-(fluoromethoxy)phenyl)propan-2-one has been extensively studied due to its importance in medicinal chemistry. One of the most common synthetic routes involves the reaction of 2-bromo-5-fluoromethoxybenzaldehyde with acetone in the presence of an acid catalyst. This reaction proceeds via a Claisen-Schmidt condensation mechanism, yielding the desired product with high yield and purity.

An alternative synthetic method involves the use of transition metal-catalyzed cross-coupling reactions. For instance, palladium-catalyzed coupling reactions have been employed to introduce the bromine and fluoromethoxy groups onto the phenyl ring. These methods offer high regioselectivity and functional group tolerance, making them suitable for large-scale production.

Biological Activities

1-(2-Bromo-5-(fluoromethoxy)phenyl)propan-2-one has been investigated for its potential biological activities, particularly in the areas of anticancer and anti-inflammatory research. Recent studies have shown that this compound exhibits significant cytotoxicity against various cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT-116) cells.

The mechanism of action of 1-(2-Bromo-5-(fluoromethoxy)phenyl)propan-2-one in cancer cells involves the induction of apoptosis through the activation of caspase pathways. Additionally, it has been reported to inhibit cell proliferation by interfering with key signaling pathways such as PI3K/Akt and MAPK/ERK.

Beyond its anticancer properties, 1-(2-Bromo-5-(fluoromethoxy)phenyl)propan-2-one has also demonstrated anti-inflammatory effects. In vitro studies have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Relevance and Future Directions

The promising biological activities of 1-(2-Bromo-5-(fluoromethoxy)phenyl)propan-2-one have sparked interest in its potential clinical applications. Preclinical studies have provided valuable insights into its pharmacokinetic properties, including absorption, distribution, metabolism, excretion (ADME), and toxicity profiles. These studies have shown that the compound has favorable pharmacokinetic properties, making it a viable candidate for further development.

Ongoing research is focused on optimizing the structure of 1-(2-Bromo-5-(fluoromethoxy)phenyl)propan-2-one to enhance its therapeutic efficacy while minimizing potential side effects. Structure-activity relationship (SAR) studies are being conducted to identify key functional groups responsible for its biological activities. These efforts aim to develop more potent analogs with improved pharmacological profiles.

In conclusion, 1-(2-Bromo-5-(fluoromethoxy)phenyl)propan-2-one (CAS No. 1805876-11-2) is a promising compound with significant potential in medicinal chemistry. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound holds great promise for advancing our understanding and treatment of various diseases.